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Compound of Interest

Compound Name: N-Benzylidene-2-propynylamine

Cat. No.: B016244

CAS Number: 57734-99-3

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Benzylidene-2-propynylamine is a chemical compound characterized by the presence of
both an imine (N-benzylidene) and a propargyl group. While specific research on this molecule
is limited, its structural motifs are of significant interest in medicinal chemistry. The
propargylamine moiety is a key pharmacophore in several approved drugs and clinical
candidates, particularly for neurodegenerative diseases and oncology, often acting as an
irreversible enzyme inhibitor. The N-benzylidene group is also found in various compounds
exhibiting a wide range of biological activities, including antimicrobial and anticancer effects.
This technical guide provides a comprehensive overview of the available information on N-
Benzylidene-2-propynylamine, including its physicochemical properties, synthesis protocols,
and inferred biological potential based on the activities of its constituent functional groups. This
document aims to serve as a foundational resource to stimulate further research into the
potential applications of this compound.

Physicochemical and Spectroscopic Data

Quantitative data for N-Benzylidene-2-propynylamine is not extensively reported in peer-
reviewed literature. The following tables summarize the available data from chemical supplier
databases and inferred properties based on its structure.
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Table 1: Physicochemical Properties of N-Benzylidene-2-propynylamine

Property Value Source/Comment
CAS Number 57734-99-3 -
Molecular Formula C1oH9oN [1]
Molecular Weight 143.19 g/mol [1]
Physical State Yellow Oll Inferred from supplier data
Boiling Point 110-113.5°C @ 1-2 mmHg [2]
Solubility Soluble in Chloroform, 2]
Methanol
Density Data not available -
Refractive Index Data not available -

Table 2: Predicted Spectroscopic Data for N-Benzylidene-2-propynylamine
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Spectroscopy Predicted Chemical Shifts /| Bands

5 ~8.3-8.5 (s, 1H, -N=CH-), & ~7.2-7.9 (m, 5H,
1H NMR Ar-H), & ~4.0-4.2 (d, 2H, -N-CHz-), 8 ~2.2-2.4 (t,
1H, -C=CH)

5 ~160-165 (-N=CH-), 5 ~127-136 (Ar-C), &
13C NMR ~80-85 (-C=CH), 5 ~70-75 (-C=CH), & ~40-45 (-
N-CHz-)

~3300 cm~1 (alkyne C-H stretch), ~2120 cm™1
IR (Infrared) (C=C stretch), ~1640 cm~1 (C=N stretch), ~3050

cm~1 (aromatic C-H stretch)

Predicted m/z: 143.07 (M%), 142.06 (M-H)+,
Mass Spec (MS) 115.05 (M-Cz2H2)*, 91.05 (C7H7)*, 77.04
(CeH5s)*

Disclaimer: The spectroscopic data presented
are predicted values based on the known
chemical shifts and absorption bands of the N-
benzylidene and propargylamine functional

groups. Experimental verification is required.

Synthesis and Experimental Protocols

The synthesis of N-Benzylidene-2-propynylamine is typically achieved through a
condensation reaction between propargylamine and benzaldehyde.

Synthesis Protocol

Reaction: Condensation of Propargylamine and Benzaldehyde
Reagents:

» Propargylamine (1.0 eq)

e Benzaldehyde (1.0 eq)

¢ Anhydrous Magnesium Sulfate (MgSOa) or other suitable dehydrating agent
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e Anhydrous solvent (e.g., Benzene, Toluene, or Dichloromethane)
Procedure:

» To a stirred solution of propargylamine in the chosen anhydrous solvent, add an equimolar
amount of benzaldehyde at room temperature.

e Add a dehydrating agent, such as anhydrous magnesium sulfate, to the reaction mixture.

« Stir the mixture at room temperature for a duration ranging from 30 minutes to several hours,
monitoring the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, filter the reaction mixture to remove the dehydrating agent.
e Wash the solid residue with a small amount of the solvent.

o Combine the filtrate and the washings, and remove the solvent under reduced pressure to
yield the crude product.

e The crude N-Benzylidene-2-propynylamine can be purified by vacuum distillation.
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General Workflow for Synthesis and Characterization
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Hypothetical Anticancer Mechanism
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Antimicrobial Activity Evaluation Workflow

N-Benzylidene-2-propynylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016244#n-benzylidene-2-propynylamine-cas-
number-57734-99-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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